3-Acetoxybenzoic acid
Cat. No. B041439
M. Wt: 180.16 g/mol
InChI Key: NGMYCWFGNSXLMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:16][C:17](=[O:18])[O:19][C:20](=[O:21])[CH3:22].[OH:6][C:7](=[O:8])[c:9]1[cH:10][cH:11][cH:12][c:13]([OH:14])[cH:15]1.[S:1](=[O:2])(=[O:3])([OH:4])[OH:5]>>[OH:6][C:7](=[O:8])[c:9]1[cH:10][cH:11][cH:12][c:13]([O:14][C:17]([CH3:16])=[O:18])[cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc(O)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Oc1cccc(C(=O)O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
